Cas no 2227805-29-8 (4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide)

4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide is a chiral benzamide derivative characterized by its stereospecific hydroxyl group at the (1R) position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a chiral building block or intermediate. The presence of the dimethylamide moiety enhances its solubility in polar organic solvents, facilitating further functionalization. Its stereochemical purity makes it valuable for asymmetric synthesis or enantioselective studies. The compound’s stability under standard conditions and well-defined structure allow for precise applications in medicinal chemistry, particularly in the development of optically active pharmacophores. Analytical methods for its characterization, such as HPLC and NMR, are well-established.
4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide structure
2227805-29-8 structure
Product Name:4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide
CAS No:2227805-29-8
MF:C11H15NO2
MW:193.242303133011
CID:5893233
PubChem ID:86338863
Update Time:2025-06-27

4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide
    • 4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide
    • 2227805-29-8
    • EN300-1744198
    • Inchi: 1S/C11H15NO2/c1-8(13)9-4-6-10(7-5-9)11(14)12(2)3/h4-8,13H,1-3H3/t8-/m1/s1
    • InChI Key: OHKSJQDEHWGONP-MRVPVSSYSA-N
    • SMILES: O[C@H](C)C1C=CC(C(N(C)C)=O)=CC=1

Computed Properties

  • Exact Mass: 193.110278721g/mol
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 40.5Ų

4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1744198-0.05g
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide
2227805-29-8
0.05g
$972.0 2023-09-20
Enamine
EN300-1744198-0.1g
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide
2227805-29-8
0.1g
$1019.0 2023-09-20
Enamine
EN300-1744198-0.25g
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide
2227805-29-8
0.25g
$1065.0 2023-09-20
Enamine
EN300-1744198-0.5g
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide
2227805-29-8
0.5g
$1111.0 2023-09-20
Enamine
EN300-1744198-1.0g
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide
2227805-29-8
1g
$1157.0 2023-06-03
Enamine
EN300-1744198-2.5g
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide
2227805-29-8
2.5g
$2268.0 2023-09-20
Enamine
EN300-1744198-5.0g
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide
2227805-29-8
5g
$3355.0 2023-06-03
Enamine
EN300-1744198-10.0g
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide
2227805-29-8
10g
$4974.0 2023-06-03
Enamine
EN300-1744198-1g
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide
2227805-29-8
1g
$1157.0 2023-09-20
Enamine
EN300-1744198-5g
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide
2227805-29-8
5g
$3355.0 2023-09-20

4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide Related Literature

Additional information on 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide

Comprehensive Analysis of 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide (CAS No. 2227805-29-8): Properties, Applications, and Innovations

In the rapidly evolving field of pharmaceutical and chemical research, 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide (CAS No. 2227805-29-8) has emerged as a compound of significant interest. This chiral benzamide derivative is gaining attention due to its unique structural features and potential applications in drug development, particularly in the design of enantioselective therapeutics. The compound's R-configuration at the hydroxyethyl group distinguishes it from its stereoisomers, offering distinct biochemical interactions that are critical for modern precision medicine approaches.

The molecular structure of 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide combines a benzamide core with a chiral alcohol moiety, making it a versatile intermediate in organic synthesis. Researchers are particularly intrigued by its potential role in asymmetric catalysis and as a building block for bioactive molecules. Recent studies have explored its utility in creating novel enzyme inhibitors, with promising results in computational docking simulations against various therapeutic targets.

From a synthetic chemistry perspective, the preparation of CAS No. 2227805-29-8 typically involves stereoselective reduction of the corresponding ketone precursor, followed by careful purification to maintain optical purity. The compound's physicochemical properties - including its solubility profile, melting point, and stability under various conditions - make it particularly suitable for pharmaceutical formulation development. These characteristics align well with current industry trends toward more stable and bioavailable drug candidates.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable synthetic routes to 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide. Researchers are investigating biocatalytic methods using engineered enzymes or microbial systems, which could significantly reduce the environmental footprint of its production. This aligns with the pharmaceutical industry's broader commitment to sustainable manufacturing practices and the principles of circular chemistry.

The compound's potential extends beyond pharmaceuticals into materials science. Its amphiphilic nature and ability to form molecular complexes have prompted investigations into its use in advanced material design, particularly for creating functional surfaces with specific wettability properties. These applications are particularly relevant to emerging technologies in nanomedicine and drug delivery systems where surface interactions are crucial.

Quality control of 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide presents unique analytical challenges due to its chiral nature. Modern analytical techniques such as chiral HPLC and vibrational circular dichroism (VCD) spectroscopy are essential for ensuring enantiomeric purity. The development of robust quality assurance protocols for this compound reflects broader trends in the chemical industry toward more sophisticated characterization methods for chiral substances.

From a regulatory perspective, the safety profile of CAS No. 2227805-29-8 is currently under investigation in various research programs. Preliminary data suggest favorable toxicological characteristics, though comprehensive ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity) are still ongoing. These evaluations are critical as the compound moves closer to potential commercial applications in the life sciences sector.

The intellectual property landscape surrounding 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide is evolving rapidly, with several patent applications filed in recent years covering novel synthetic methods and specific applications. This activity reflects the compound's perceived value in innovation-driven markets and the competitive nature of chiral chemistry research.

Looking forward, the scientific community anticipates expanded applications for 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide as research into its properties continues. Its combination of structural features makes it particularly interesting for structure-activity relationship studies in medicinal chemistry. The compound's development trajectory exemplifies how modern chemical research integrates computational modeling, high-throughput screening, and rational drug design approaches to discover new molecular entities with therapeutic potential.

For researchers and industry professionals seeking detailed technical specifications of CAS No. 2227805-29-8, current literature provides comprehensive spectroscopic data including 1H NMR, 13C NMR, and mass spectra. These resources are invaluable for quality control and method development in both academic and industrial settings working with this promising chiral building block.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD